![molecular formula C15H15FN2O2 B2725422 N-[4-(Ethoxymethyl)phenyl]-6-fluoropyridine-3-carboxamide CAS No. 1436173-27-1](/img/structure/B2725422.png)
N-[4-(Ethoxymethyl)phenyl]-6-fluoropyridine-3-carboxamide
Description
N-[4-(Ethoxymethyl)phenyl]-6-fluoropyridine-3-carboxamide, also known as EFPC, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. EFPC belongs to the class of pyridine carboxamides and is a derivative of the popular anti-inflammatory drug, Celecoxib.
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
The synthesis and evaluation of related compounds have been extensively explored for their potential as therapeutic agents. For example, Schroeder et al. (2009) discussed the discovery of a selective and orally efficacious inhibitor of the Met kinase superfamily, highlighting the optimization process for enzyme potency and kinase selectivity through structural modifications (Schroeder et al., 2009). Such research underscores the significance of chemical modifications in enhancing drug properties, including solubility, potency, and selectivity.
Pharmacology and Receptor Studies
Compounds with structural similarities to N-[4-(Ethoxymethyl)phenyl]-6-fluoropyridine-3-carboxamide have been evaluated for their binding affinities and antagonist activities towards various receptors. García et al. (2014) synthesized carboxamides as analogs of WAY100635 for studying serotonin 5-HT1A receptors, providing insights into the development of new PET tracers for neuropsychiatric disorders (García et al., 2014). This illustrates the role of such compounds in advancing our understanding of receptor dynamics and contributing to the development of diagnostic tools.
Bioorganic Chemistry and Material Science
Research into the electrochemical properties and applications of related compounds has also been reported. For instance, Sun et al. (2016) discussed the synthesis of electroactive polyamides with bis(diphenylamino)-fluorene units, which exhibited reversible electrochromic and electrofluorescent dual-switching properties (Sun et al., 2016). This demonstrates the potential of these compounds in the development of novel materials for electronic and photonic devices.
properties
IUPAC Name |
N-[4-(ethoxymethyl)phenyl]-6-fluoropyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O2/c1-2-20-10-11-3-6-13(7-4-11)18-15(19)12-5-8-14(16)17-9-12/h3-9H,2,10H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQTJRBCRIQHSDY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1=CC=C(C=C1)NC(=O)C2=CN=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,6-dimethyl-3-[(4-methylphenyl)sulfonyl]-2(1H)-pyridinone](/img/structure/B2725342.png)
methanone](/img/structure/B2725343.png)
![Ethyl 7-hydroxy-4-methyl-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxylate](/img/structure/B2725348.png)
![7-hydroxy-N-(2-hydroxyethyl)-3-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B2725349.png)
![2-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride](/img/structure/B2725351.png)
